2-[2-(1H-1,2,3-triazol-1-yl)ethoxy]ethan-1-amine dihydrochloride

• CAS RN: 2624122-41-2
• Molecular Formula: C6H14Cl2N4O
• Molecular Weight: 229.1

Description

The compound “2-[2-(1H-1,2,3-triazol-1-yl)ethoxy]ethan-1-amine dihydrochloride” is a type of 1H-1,2,3-triazole derivative. Triazole derivatives are known for their broad range of applications in biomedicinal, biochemical, and material sciences. They are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors.

Synthesis Analysis

The synthesis of 1H-1,2,3-triazole derivatives can be accomplished via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium. For example, the synthesis of a triazole derivative was accomplished using (S)-(-) ethyl lactate as a starting material. This compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in aqueous medium to afford the target molecules.

Molecular Structure Analysis

The 1H-1,2,3-triazole moiety is planar and aromatic. In aqueous solution, it tautomerizes to its 2H-isomer with a 1H/2H ratio of approximately 1:2. Both isomers have essentially the same melting and boiling points, making them very difficult to separate from each other.

Chemical Reactions Analysis

1H-1,2,3-triazole molecules play a vital role in pharmaceuticals and agrochemicals. They have shown moderate inhibition potential against carbonic anhydrase-II enzyme. A preliminary structure-activity relationship suggested that the presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-1,2,3-triazole derivatives can vary. For example, 1H-1,2,3-triazole is highly soluble in water. More specific information about the physical and chemical properties of “2-[2-(1H-1,2,3-triazol-1-yl)ethoxy]ethan-1-amine dihydrochloride” could not be found in the available resources.

Mechanism of Action

The compounds exhibit inhibitory potential through direct binding with the active site residues of carbonic anhydrase-II enzyme. This study has unraveled a new series of triazole derivatives as good inhibitors against carbonic anhydrase-II.

Safety and Hazards

1H-1,2,3-triazole derivatives can cause serious eye irritation and may cause respiratory irritation. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling these compounds. If the compound comes in contact with the skin, it should be washed off with plenty of soap and water. If inhaled, the affected individual should be moved to fresh air and kept at rest in a position comfortable for breathing.

Future Directions

1H-1,2,3-triazole derivatives have shown promise in various fields, particularly in pharmaceuticals and agrochemicals. Future research could focus on further exploring the potential applications of these compounds, as well as improving their synthesis methods. The effectiveness of pharmaceutical treatment of this antiviral is limited by problems of bioavailability, toxicity, side effects, and virus genotypes, which could be areas for future investigation.